Cas no 87532-09-0 (Heptanoic acid, 2-(benzoyloxy)-, methyl ester)

• Product Name: Heptanoic acid, 2-(benzoyloxy)-, methyl ester
• CAS No: 87532-09-0
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 655330
• PubChem ID: 13122642
• Update Time: 2025-04-19

Heptanoic acid, 2-(benzoyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-(benzoyloxy)-, methyl ester
• (1-methoxy-1-oxoheptan-2-yl) benzoate
• DTXSID30519599
• 87532-09-0
• 1-Methoxy-1-oxoheptan-2-yl benzoate

• Inchi： 1S/C15H20O4/c1-3-4-6-11-13(15(17)18-2)19-14(16)12-9-7-5-8-10-12/h5,7-10,13H,3-4,6,11H2,1-2H3
• InChI Key： LWCAWKZZWAHTME-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(=O)OC)CCCCC

Computed Properties

• Exact Mass: 264.13615911g/mol
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.6Ų